Cas no 1198285-40-3 (1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride)

• Product Name: 1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride
• CAS No: 1198285-40-3
• MF: C₁₄H₁₅ClF₃NO₂
• MW: 321.722613573074
• MDL: MFCD11840353
• CID: 1073629
• PubChem ID: 49759222
• Update Time: 2025-11-06

1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-(2,2,2-trifluoroacetyl)-piperidin-4-one hydrochloride
• 1-benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride
• 1-Benzyl-3-(2,2,2-trifluoro-acetyl)piperidin-4-one HCl
• 1-benzyl-3-(trifluoroacetyl)piperidin-4-one hydrochloride
• FT-0684989
• RP07745
• Y7216
• C14H14F3NO2.HCl
• 1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-onehydrochloride
• PC430324
• 1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one HCl
• 1-Benzy
• 1-Benzyl-3-(2,2,2-trifluoro-acetyl)-piperidin-4-one hydrochloride
• YJHAHYKXUFGTBE-UHFFFAOYSA-N
• 1-Benzyl-3-(trifluoroacetyl)piperidin-4-one--hydrogen chloride (1/1)
• AB91429
• 1-benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one;hydrochloride
• CS-W001327
• AKOS015949189
• s11204
• 1198285-40-3
• 1-BENZYL-3-(2,2,2-TRIFLUOROACETYL)PIPERIDIN-4-ONE HYDROCHLORIDE[1198285-40-3]
• DB-354377
• DTXSID30678054
• J-504269
• W-205061
• AS-69630
• YXB28540
• MFCD11840353
• 1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride

• MDL： MFCD11840353
• Inchi： 1S/C14H14F3NO2.ClH/c15-14(16,17)13(20)11-9-18(7-6-12(11)19)8-10-4-2-1-3-5-10;/h1-5,11H,6-9H2;1H
• InChI Key： YJHAHYKXUFGTBE-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C1C(CCN(CC2C=CC=CC=2)C1)=O)=O)(F)F

Computed Properties

• Exact Mass: 321.0743409g/mol
• Monoisotopic Mass: 321.0743409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride

1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride: A Comprehensive Overview

The compound with CAS No. 1198285-40-3, known as 1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological properties. In this article, we delve into the latest research findings and applications of this compound, providing a detailed and up-to-date analysis.

1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride is characterized by its complex molecular structure, which includes a piperidinone ring substituted with a benzyl group at position 1 and a trifluoroacetyl group at position 3. The presence of the trifluoroacetyl group introduces unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry.

One of the most notable advancements in the study of this compound involves its application in drug discovery. Researchers have explored its role as a building block for constructing complex molecules with therapeutic potential. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to develop novel antibiotics and antiviral agents. The trifluoroacetyl group plays a critical role in modulating the reactivity of the molecule, making it an ideal candidate for such applications.

In addition to its role in drug discovery, 1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride has also been investigated for its potential in organic synthesis. Its unique structure allows for the formation of diverse intermediates that can be further functionalized to create libraries of compounds with varying biological activities. Recent research has focused on optimizing the synthesis pathways for this compound to enhance yield and reduce costs.

The compound's stability under various reaction conditions is another area of interest. Studies have demonstrated that 1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride exhibits remarkable resilience to thermal degradation and chemical degradation under specific conditions. This property makes it suitable for use in large-scale manufacturing processes where stability is crucial.

Furthermore, the biological evaluation of this compound has revealed intriguing insights into its pharmacokinetic properties. Preclinical studies suggest that it exhibits favorable absorption and distribution profiles in experimental models. These findings underscore its potential as a lead compound for developing drugs targeting specific therapeutic areas such as oncology and infectious diseases.

In conclusion, 1-Benzyl-3-(2,2,2-trifluoroacetyl)piperidin-4-one hydrochloride stands out as a promising chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and versatile reactivity make it an invaluable tool in contemporary research and development efforts. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in advancing scientific innovation.